Cas no 16832-21-6 (1,2-O-Cyclohexylidene-a-D-glucofuranose)

• Product Name: 1,2-O-Cyclohexylidene-a-D-glucofuranose
• CAS No: 16832-21-6
• Molecular Formula: C₁₂H₂₀O₆
• Molecular Weight: 260.2836
• MDL: MFCD00142481
• CID: 121923
• PubChem ID: 24879601

1,2-O-Cyclohexylidene-a-D-glucofuranose Properties

Names and Identifiers

• (R)-1-((3a'R,5'R,6'S,6a'R)-6'-Hydroxytetrahydrospiro[cyclohexane-1,2'-furo[2,3-d][1,3]dioxol]-5'-yl)ethane-1,2-diol
• (1R)-1-[(3aR,5R,6S,6aR)-6-hydroxyspiro[3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole-2,1'-cyclohexane]-5-yl]ethane-1,2-diol
• NULL
• 1,2,O-Cyclohexylidenglucofuranose
• 1,2-O-Cyclohexylidene-
• 1,2-O-CYCLOHEXYLIDENE-ALPHA-D-GLUCOFURANOSE
• A-D-glucofuranose
• 1,2-O-Cyclohexylidene--D-Glucofuranose
• 1,2-O-cyclohexylidene-a-D-glucofuranose
• 1,2-O-Cyclohexylidine-a-D-glucofuranose
• 1,2-O-CYCLOHEXYLIDENE-ALPHA-D-GLUCOFURA&
• 1-O,2-O-Cyclohexylidene-α-D-glucofuranose
• 1,2-O-Cyclohexylidene-α-D-glucofuranose ,98%
• 1,2-O-Cyclohexylidene-alpha-D-glucofuranose,98%
• 1,2-O-CYCLOHEXYLIDENE-ALPHA-D-GLUCOFURANOSE 98%
• DTXSID80369228
• 16832-21-6
• 1,2-O-Cyclohexylidene- alpha -D-glucofuranose
• AKOS016007906
• alpha-D-Glucofuranose, 1,2-O-cyclohexylidene-
• (R)-1-((3a'R,5'R,6'S,6a'R)-6'-hydroxytetrahydrospiro[cyclohexane-1,2'-furo[3,2-d][1,3]dioxole]-5'-yl)ethane-1,2-diol
• a-D-Glucofuranose,1,2-O-cyclohexylidene-
• 1,2-O-Cyclohexylidene-alpha-D-glucofuranose, 95%
• (1R)-1-[(3'AR,5'R,6'S,6'AR)-6'-HYDROXY-TETRAHYDROSPIRO[CYCLOHEXANE-1,2'-FURO[2,3-D][1,3]DIOXOL]-5'-YL]ETHANE-1,2-DIOL
• 1,2-O-Cyclohexane-1,1-diyl-alpha-D-xylo-hexofuranose

• MDL： MFCD00142481
• InChIKey： KAUCUKASFLXURN-RCZSTQMZSA-N
• Inchi： InChI=1S/C12H20O6/c13-6-7(14)9-8(15)10-11(16-9)18-12(17-10)4-2-1-3-5-12/h7-11,13-15H,1-6H2/t7-,8+,9-,10-,11-/m1/s1
• SMILES： C1CCC2(CC1)O[C@@H]3[C@H]([C@@H]([C@@H](CO)O)O[C@@H]3O2)O

Computed Properties

• Exact Mass: 260.12600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 260.12598835g/mol
• Heavy Atom Count: 18
• Complexity: 303
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• LogP: -0.49880
• PSA: 88.38000
• Refractive Index: 1.5230 (estimate)
• Boiling Point: 363.54°C (rough estimate)
• Melting Point: 163-168 °C (lit.)
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.2377 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals